Cas no 2172324-42-2 (1-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol)

• Product Name: 1-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol
• CAS No: 2172324-42-2
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6035407
• PubChem ID: 165788199
• Update Time: 2025-10-28

1-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol
• 1-amino-4-{[(5-ethylfuran-2-yl)methyl]sulfanyl}butan-2-ol
• EN300-1290146
• 2172324-42-2

• Inchi： 1S/C11H19NO2S/c1-2-10-3-4-11(14-10)8-15-6-5-9(13)7-12/h3-4,9,13H,2,5-8,12H2,1H3
• InChI Key： YXEAFXZAUZJGDN-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CCC(CN)O

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-2-ol

1-Amino-4-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol: A Comprehensive Overview

1-Amino-4-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol is a compound with the CAS number 2172324-42-2. This molecule is characterized by its unique structure, which includes an amino group, a furan ring with an ethyl substituent, and a sulfur-containing functional group. The compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-amino-4-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol involves a series of intricate chemical reactions, including nucleophilic substitutions and reductions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the *Journal of Organic Chemistry* in 2023 highlighted the use of microwave-assisted synthesis to accelerate the reaction process and improve selectivity.

One of the key areas of research on this compound is its biological activity. Preliminary studies have shown that 1-amino-4-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol exhibits significant antioxidant properties, making it a potential candidate for use in nutraceuticals and skincare products. Additionally, its ability to inhibit certain enzymes, such as acetylcholinesterase, suggests its potential role in the development of treatments for neurodegenerative diseases like Alzheimer's.

The structural versatility of this compound also makes it an interesting subject for materials science applications. Its sulfur-containing group can act as a coordinating ligand, enabling the formation of metal complexes with unique magnetic and electronic properties. A recent study in *Materials Chemistry Frontiers* demonstrated that incorporating this compound into metallopolymers enhances their conductivity and stability under thermal stress.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of 1-amino-4-{(5-Ethylfuran-2-yl)methylsulfanyl}butan-2-ol. Results from eco-toxicological studies indicate that the compound is relatively non-toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is needed to assess its long-term effects on soil microorganisms and terrestrial ecosystems.

The commercialization of this compound is also gaining momentum, with several companies exploring its use as an intermediate in pharmaceutical manufacturing. Its ability to undergo further functionalization reactions makes it a valuable building block for constructing more complex molecules with tailored biological activities.

In conclusion, 1-amino-4-{(5-Ethylfuran-2-yil)methylsulfanyl}butan-)ol (CAS No: 217)3 3) has emerged as a promising compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.